[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl phenyl ether

• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-[(2-methylphenyl)methyl]-6-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4OS/c1-13-7-5-6-8-14(13)11-16-19-20-18-22(16)21-17(24-18)12-23-15-9-3-2-4-10-15/h2-10H,11-12H2,1H3
• InChI Key: BREIHWZDWMFKIZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)COC4=CC=CC=C4

Description

[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl phenyl ether, commonly known as MTTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTTP is a heterocyclic compound that contains both triazole and thiadiazole rings, making it an interesting target for synthesis and research.

Mechanism of Action

The exact mechanism of action of MTTP is not fully understood. However, studies have suggested that MTTP may exert its biological activities by interacting with various enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that MTTP exhibits a range of biochemical and physiological effects. For example, MTTP has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, MTTP has been shown to exhibit antibacterial activity against various strains of bacteria. In terms of physiological effects, MTTP has been shown to reduce inflammation and pain in animal models of arthritis.

Advantages and Limitations for Lab Experiments

MTTP has several advantages for use in lab experiments. For example, it is relatively easy to synthesize and has a high degree of chemical stability. Additionally, MTTP has a range of potential applications in various fields, making it a versatile compound for research. However, there are also limitations to using MTTP in lab experiments. For example, it may be difficult to obtain large quantities of pure MTTP, and its biological activities may be affected by factors such as pH and temperature.

Future Directions

There are several potential future directions for research on MTTP. One area of interest is the development of MTTP-based materials for use in electronics and optoelectronics. Additionally, further studies are needed to fully understand the mechanism of action of MTTP and its potential applications in medicinal chemistry and agriculture. Finally, there is a need for more studies on the toxicity and safety of MTTP, particularly in the context of its potential use as a plant growth regulator.

Synthesis Methods

MTTP can be synthesized using a variety of methods, including condensation reactions and cyclization reactions. One common method involves the reaction of 2-methylbenzylamine with 4-chlorophenyl isothiocyanate to form the intermediate 2-methylbenzylisothiocyanate. This intermediate is then reacted with 3-amino-1,2,4-triazole to form the final product, MTTP.

Scientific Research Applications

MTTP has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, MTTP has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. In materials science, MTTP has been used as a building block for the synthesis of functional materials such as fluorescent dyes and liquid crystals. In agriculture, MTTP has been studied for its potential use as a plant growth regulator.